Cas no 31465-36-8 (4-(4-Methoxyphenoxy)aniline)

• Product Name: 4-(4-Methoxyphenoxy)aniline
• CAS No: 31465-36-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00044105
• CID: 322016
• PubChem ID: 101402
• Update Time: 2025-05-22

4-(4-Methoxyphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenoxy)aniline
• 4-(4-methoxyphenoxy)benzenamine
• Benzenamine,4-(4-methoxyphenoxy)-
• 4-(4-Methoxy-phenoxy)-anilin
• 4-(4'-methoxyphenoxy)aniline
• 4-(4-methoxyphenoxy)aniline(SALTDATA: FREE)
• 4-(4-methoxyphenoxy)-benzenamine
• 4-(4-methoxyphenoxy)phenylamine

• MDL： MFCD00044105
• Inchi： 1S/C13H13NO2/c1-15-11-6-8-13(9-7-11)16-12-4-2-10(14)3-5-12/h2-9H,14H2,1H3
• InChI Key： VTYZDTAGEMAJMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 215.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 44.48000
• LogP: 3.65090

4-(4-Methoxyphenoxy)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(4-Methoxyphenoxy)aniline

4-(4-Methoxyphenoxy)aniline (CAS No. 31465-36-8): Properties, Applications, and Market Insights

4-(4-Methoxyphenoxy)aniline (CAS No. 31465-36-8) is a specialized aromatic amine compound with significant applications in the chemical and pharmaceutical industries. This compound, also known as 4-Amino-4'-methoxydiphenyl ether, features a unique molecular structure combining methoxy and phenoxy functional groups, making it valuable for synthetic chemistry and material science. Its chemical formula C13H13NO2 and molecular weight of 215.25 g/mol highlight its moderate size and reactivity.

The growing interest in 4-(4-Methoxyphenoxy)aniline is driven by its role as a key intermediate in organic synthesis. Researchers frequently search for "4-(4-Methoxyphenoxy)aniline synthesis" or "CAS 31465-36-8 applications," reflecting its importance in developing advanced materials and bioactive molecules. The compound's solubility in organic solvents and thermal stability (melting point ~100-105°C) make it suitable for high-temperature reactions.

In the pharmaceutical sector, 4-(4-Methoxyphenoxy)aniline derivatives are explored for their potential biological activities. Recent studies investigate its use in designing antioxidant and anti-inflammatory agents, aligning with the trending focus on health and wellness. The compound's structural flexibility allows modifications to enhance drug-like properties, addressing common search queries like "4-(4-Methoxyphenoxy)aniline medicinal uses."

Material science applications of 4-(4-Methoxyphenoxy)aniline include its use as a building block for polyimide resins and high-performance polymers. These materials are essential in electronics, aerospace, and automotive industries, where heat resistance and mechanical strength are critical. The rising demand for lightweight, durable materials has increased searches for "4-(4-Methoxyphenoxy)aniline in polymer synthesis."

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Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 4-(4-Methoxyphenoxy)aniline purity and structure. Quality control is vital for applications requiring high-purity intermediates, driving searches for "4-(4-Methoxyphenoxy)aniline analysis methods."

Future research directions for 4-(4-Methoxyphenoxy)aniline may explore its potential in green chemistry and catalysis, aligning with global sustainability goals. Innovations in energy storage materials and biodegradable polymers could further elevate its industrial significance. As a versatile intermediate, this compound continues to attract attention from both academic and industrial researchers.

In summary, 4-(4-Methoxyphenoxy)aniline (CAS No. 31465-36-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and specialty chemicals. Its unique properties and adaptability position it as a valuable component in advancing technology and health-related innovations. For those seeking detailed technical data or procurement options, reputable suppliers and scientific databases remain the primary resources.